Cas no 23509-46-8 ((5E)-3-ethyl-5-(4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one)

• Product Name: (5E)-3-ethyl-5-(4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one
• CAS No: 23509-46-8
• MF: C₁₂H₁₁NO₂S₂
• MW: 265.3512403965
• CID: 3054747
• PubChem ID: 2145723
• Update Time: 2025-07-20

(5E)-3-ethyl-5-(4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5E)-3-ethyl-5-(4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one
• F0379-0005
• SCHEMBL18857854
• SR-01000318916
• 23509-46-8
• AKOS000287921
• SR-01000318916-1
• (5Z)-3-ethyl-5-(4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one
• STK396478
• Z44297109
• (5Z)-3-ethyl-5-[(4-hydroxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• (Z)-3-ethyl-5-(4-hydroxybenzylidene)-2-thioxothiazolidin-4-one

• Inchi： 1S/C12H11NO2S2/c1-2-13-11(15)10(17-12(13)16)7-8-3-5-9(14)6-4-8/h3-7,14H,2H2,1H3/b10-7-
• InChI Key： MTLAHEBWVKXBAW-YFHOEESVSA-N
• SMILES： S1C(N(C(/C/1=C/C1C=CC(=CC=1)O)=O)CC)=S

Computed Properties

• Exact Mass: 265.02312094Da
• Monoisotopic Mass: 265.02312094Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 97.9Ų

Additional information on (5E)-3-ethyl-5-(4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one

Comprehensive Overview of (5E)-3-ethyl-5-(4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one (CAS No. 23509-46-8)

(5E)-3-ethyl-5-(4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one (CAS No. 23509-46-8) is a synthetic organic compound belonging to the thiazolidinone class, a group of heterocyclic compounds known for their diverse biological activities. The compound features a thioxo group and a hydroxybenzylidene moiety, which contribute to its unique chemical and pharmacological properties. Researchers and pharmaceutical developers are increasingly interested in this compound due to its potential applications in drug discovery and medicinal chemistry.

The structural backbone of (5E)-3-ethyl-5-(4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one includes a thiazolidin-4-one ring substituted with an ethyl group at the 3-position and a 4-hydroxybenzylidene group at the 5-position. This configuration is critical for its interactions with biological targets, particularly enzymes and receptors involved in inflammatory pathways and oxidative stress responses. Recent studies have explored its role as a potential antioxidant and anti-inflammatory agent, aligning with the growing demand for novel therapeutic compounds in these areas.

In the context of current trends, the compound’s relevance extends to green chemistry and sustainable synthesis. With increasing emphasis on environmentally friendly processes, researchers are investigating efficient and low-toxicity methods to produce thiazolidinone derivatives. The hydroxybenzylidene group in this compound also makes it a candidate for photodynamic therapy research, a hot topic in cancer treatment due to its non-invasive nature and targeted action.

From a commercial perspective, CAS No. 23509-46-8 is often searched in conjunction with terms like “thiazolidinone suppliers”, “pharmaceutical intermediates”, and “bioactive compound synthesis”. These queries reflect the compound’s utility in custom synthesis and high-value chemical production. Additionally, its potential as a scaffold for drug development has spurred interest among biotech startups and academic labs focusing on small-molecule therapeutics.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize (5E)-3-ethyl-5-(4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one. Purity and stability assessments are critical, especially for applications in preclinical studies. The compound’s solubility and thermal stability are also key parameters for formulation scientists working on drug delivery systems.

Looking ahead, the exploration of CAS No. 23509-46-8 is likely to expand into computational chemistry and AI-driven drug design. With advancements in molecular docking and machine learning, researchers can predict its interactions with biological targets more accurately, accelerating the discovery of new therapeutic candidates. This aligns with the broader industry shift toward data-driven R&D and precision medicine.

In summary, (5E)-3-ethyl-5-(4-hydroxybenzylidene)-2-thioxo-1,3-thiazolidin-4-one represents a versatile and promising compound in modern chemistry and pharmacology. Its structural features, combined with emerging applications in healthcare and material science, make it a subject of ongoing research and commercial interest. As scientific inquiries evolve, this compound may play a pivotal role in addressing unmet medical needs and advancing sustainable chemical innovation.